Cas no 1002-96-6 (11-Docosenoic acid,(11Z)-)

11-Docosenoic acid,(11Z)- structure
Product Name:11-Docosenoic acid,(11Z)-
CAS No:1002-96-6
Molecular Formula:C22H42O2
Molecular Weight:338.56768
CID:146254
PubChem ID:5282771
11-Docosenoic acid,(11Z)- Properties
Names and Identifiers
-
- 11-Docosenoic acid,(11Z)-
- 11-Docosenoic acid
- docos-11-enoic acid
- (11E)-docos-11-enoic acid
- (11Z)-docos-11-enoic acid
- Cetoleic acid
- cis-11-Docosenoic acid
- cis-Docos-11-enoic acid
- Cetolic acid
- (Z)-11-Docosenoic acid
- (E)-docos-11-enoic acid
- KJDZDTDNIULJBE-QXMHVHEDSA-N
- Fatty Acid 22:1 n-11 cis
- 11-DOCOSENOIC ACID, CIS-
- Docos-11c-ensaeure
- PD150669
- J12.483D
- cis-Cetoleic acid (cis-22:1n-11)
- (Z)-11-docosenoate
- 1002-96-6
- 11Z-docosenoate
- 11Z-docosenoic acid
- cis-11-docosenoate
- 11-Docosenoic acid, (Z)-
- 62EZI2C5SE
- cis-cetoleic acid
- 11-Docosenoic acid, (11Z)-
- UNII-62EZI2C5SE
- DTXSID00920491
- Cetoleinsaeure
- LMFA01030088
- CHEBI:32428
- (11Z)-11-DOCOSENOIC ACID
- docos-11c-enoic acid
- C22:1, n-11 cis
- Q27114930
- (Z)-docos-11-enoic acid
- C22:1.n-11 cis
- cis-Delta(11)-docosenoate
- (11Z)-docos-11-enoate
- C22:1n-11
- 22:1(N-11)
- cis-Delta(11)-docosenoic acid
- 11-docosaenoic acid
- Fatty Acid cis 22:1 n-11
- 22:1, n-11 cis
- CHEMBL3103072
- SCHEMBL198161
- cis-cetoleate
-
- MDL: MFCD16621252
- InChIKey: KJDZDTDNIULJBE-QXMHVHEDSA-N
- Inchi: InChI=1S/C22H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h11-12H,2-10,13-21H2,1H3,(H,23,24)/b12-11-
- SMILES: CCCCCCCCCC/C=C\CCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 338.31866
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 19
- Monoisotopic Mass: 338.318
- Heavy Atom Count: 24
- Complexity: 284
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 8.7
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- LogP: 7.66890
- PSA: 37.3
- Refractive Index: 1.467
- Boiling Point: 453.3°Cat760mmHg
- Melting Point: 33-34 ºC
- Flash Point: 349.9°C
- Density: 0.891
11-Docosenoic acid,(11Z)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0001OJ-1mg |
11-Docosenoic acid, (11Z)- |
1002-96-6 | ≥98% | 1mg |
$274.00 | ||
A2B Chem LLC | AA01379-1mg |
11-Docosenoic acid, (11Z)- |
1002-96-6 | ≥98% | 1mg |
$198.00 | 2024-04-20 | |
Larodan | 10-2211-4-5mg |
11(Z)-Docosenoic acid |
1002-96-6 | >98% | 5mg |
€345.00 | 2023-09-19 |
11-Docosenoic acid,(11Z)- Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1002-96-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
11-Docosenoic acid,(11Z)- Related Literature
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W. N. Haworth,E. L. Hirst,C. K. Ingold,S. G. P. Plant Annu. Rep. Prog. Chem. 1928 25 67
-
T. P. Hilditch J. Chem. Soc. 1948 243
-
P. A. P. Liddle,M. V. Meech Anal. Proc. 1982 19 515
-
Fábio N. dos Santos,Jandyson M. Santos,Paulo R. R. Mesquita,Karla B. Oliveira,Frederico M. Rodrigues,Wilson A. Lopes,Marcos N. Eberlin Anal. Methods 2016 8 3681
-
6. Index pages
-
7. Index pages
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